Cas no 29335-92-0 ((R)-Tiopronin)

• Product Name: (R)-Tiopronin
• CAS No: 29335-92-0
• MF: C₅H₉NO₃S
• MW: 163.194860219955
• CID: 271325
• PubChem ID: 208825
• Update Time: 2025-04-24

(R)-Tiopronin Chemical and Physical Properties

Names and Identifiers

• Glycine,N-[(2R)-2-mercapto-1-oxopropyl]-
• Dextiopronin
• DTXSID801024431
• (R)-(2-Mercaptopropanoyl)glycine
• Tiopronin, (r)-
• SCHEMBL3008854
• Q27293414
• NS00127039
• 29335-92-0
• (R)-Tiopronin
• X294K8K2PF
• UNII-X294K8K2PF
• CHEMBL2106444
• N-((R)-2-Mercaptopropionyl)glycine
• Dextiopronin [INN]
• 2-[[(2R)-2-sulfanylpropanoyl]amino]acetic acid

• Inchi： 1S/C5H9NO3S/c1-3(10)5(9)6-2-4(7)8/h3,10H,2H2,1H3,(H,6,9)(H,7,8)/t3-/m1/s1
• InChI Key： YTGJWQPHMWSCST-GSVOUGTGSA-N
• SMILES： S[C@H](C)C(NCC(=O)O)=O

Computed Properties

• Exact Mass: 163.03037
• Monoisotopic Mass: 163.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Density: 1.294
• Boiling Point: 418.3°Cat760mmHg
• Flash Point: 206.8°C
• Refractive Index: 1.518
• PSA: 66.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (R)-Tiopronin

Comprehensive Overview of Glycine,N-[(2R)-2-mercapto-1-oxopropyl]- (CAS No. 29335-92-0)

Glycine,N-[(2R)-2-mercapto-1-oxopropyl]- (CAS No. 29335-92-0) is a specialized organic compound that has garnered significant attention in biochemical and pharmaceutical research. This compound, often referred to as a thiol-containing glycine derivative, plays a crucial role in peptide synthesis and enzyme studies. Its unique structure, featuring a mercapto group and a carbonyl functionality, makes it a valuable building block in medicinal chemistry and biotechnology applications.

The growing interest in Glycine,N-[(2R)-2-mercapto-1-oxopropyl]- is driven by its potential applications in drug development and protein engineering. Researchers are particularly intrigued by its ability to act as a cysteine analog, which is essential for studying protein folding and disulfide bond formation. This compound is also being explored for its role in antioxidant research, as the thiol group can participate in redox reactions, making it relevant to studies on oxidative stress and cellular protection.

One of the most frequently asked questions about Glycine,N-[(2R)-2-mercapto-1-oxopropyl]- is its stability and handling requirements. Unlike some reactive thiol compounds, this derivative exhibits moderate stability under controlled conditions, making it suitable for laboratory use. However, it is recommended to store it in a cool, dry environment to prevent degradation. Another common query revolves around its solubility profile—this compound is typically soluble in polar solvents like water, methanol, and dimethyl sulfoxide (DMSO), which facilitates its use in various experimental setups.

In the context of current scientific trends, Glycine,N-[(2R)-2-mercapto-1-oxopropyl]- aligns with the increasing focus on peptide-based therapeutics. With the rise of personalized medicine and targeted drug delivery systems, this compound's role in synthesizing modified peptides has become even more significant. Additionally, its application in bioconjugation techniques is gaining traction, as researchers seek efficient methods to label proteins and other biomolecules for diagnostic and therapeutic purposes.

The synthesis of Glycine,N-[(2R)-2-mercapto-1-oxopropyl]- typically involves the protection of the thiol group followed by coupling reactions with glycine derivatives. Advanced techniques such as solid-phase peptide synthesis (SPPS) have been employed to incorporate this compound into larger peptide sequences. Its purity and characterization are often verified using high-performance liquid chromatography (HPLC) and mass spectrometry, ensuring its suitability for high-end research applications.

From a commercial perspective, the demand for Glycine,N-[(2R)-2-mercapto-1-oxopropyl]- is steadily increasing, particularly in the pharmaceutical and biotechnology sectors. Suppliers often highlight its high purity grades (e.g., ≥95% or ≥98%) to cater to diverse research needs. Pricing can vary based on quantity and purity, but it remains a cost-effective option for laboratories focused on peptide chemistry and protein modification studies.

Looking ahead, the potential applications of Glycine,N-[(2R)-2-mercapto-1-oxopropyl]- are expected to expand further. Its compatibility with emerging technologies like click chemistry and its role in developing novel enzyme inhibitors are areas of active investigation. As the scientific community continues to explore the boundaries of peptide and protein engineering, this compound is poised to remain a key player in advancing research and innovation.